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Introduction

SR-1903 is a synthetic small molecule that acts as a dual modulator of two key nuclear
receptors: Retinoic Acid Receptor-related Orphan Receptor y (RORYy) and Liver X Receptor
(LXR). Specifically, it functions as an inverse agonist of RORy and an agonist of LXR. This
unique polypharmacology allows SR-1903 to simultaneously suppress pro-inflammatory
pathways regulated by RORYy, particularly the differentiation of Th17 cells and the production of
interleukin-17 (IL-17), while promoting anti-inflammatory and metabolic pathways governed by
LXR. Preclinical studies in mouse models have demonstrated its therapeutic potential in
autoimmune diseases and metabolic disorders.

These application notes provide a comprehensive guide for the utilization of SR-1903 in
preclinical animal models, focusing on established protocols for collagen-induced arthritis (CIA)
and high-fat diet-induced obesity (DIO).

Mechanism of Action and Signaling Pathway

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b610971#bc-rfq
https://www.benchchem.com/product/b610971/docs?utm_src=pdf-body#application-notes-and-protocols-for-sr-1903-in-animal-models
https://www.benchchem.com/product/b610971/docs?utm_src=pdf-body#application-notes-and-protocols-for-sr-1903-in-animal-models
https://www.benchchem.com/product/b610971/docs?utm_src=pdf-body#application-notes-and-protocols-for-sr-1903-in-animal-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

SR-1903's dual activity on RORy and LXR provides a multi-faceted approach to modulating
immune responses and metabolic processes.

* RORYy Inverse Agonism: RORYy is a master regulator of Th17 cell differentiation, a subset of T
helper cells that play a critical role in the pathogenesis of many autoimmune diseases. By
acting as an inverse agonist, SR-1903 binds to RORy and reduces its transcriptional activity.
This leads to the inhibition of Th17 cell development and a subsequent decrease in the
production of pro-inflammatory cytokines such as IL-17A, IL-17F, and IL-22.

e LXR Agonism: LXRs (LXRa and LXR[3) are nuclear receptors that play a pivotal role in
cholesterol homeostasis, lipid metabolism, and the regulation of inflammation. As an LXR
agonist, SR-1903 activates these receptors, leading to the transcription of genes involved in
reverse cholesterol transport (e.g., ABCAL1, ABCG1) and the suppression of inflammatory
gene expression in macrophages.

The combined effect of RORy inhibition and LXR activation results in a synergistic anti-
inflammatory and metabolic-modulating effect.
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Figure 1: Simplified signaling pathway of SR-1903. SR-1903 acts as an inverse agonist of
RORYy, inhibiting Th17 differentiation and IL-17 production, and as an agonist of LXR,
promoting cholesterol efflux and anti-inflammatory gene expression.

Physicochemical Properties and Formulation

Note: Publicly available data on the optimal solvent for in vivo administration, pharmacokinetics
(PK), and toxicology of SR-1903 is limited. The following recommendations are based on
general practices for similar small molecules and should be empirically validated by the
researcher.
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Property Data
Data not widely available. Researchers should
perform solubility tests in various vehicles (e.g.,
Solubility DMSO, ethanol, Tween 80, polyethylene glycol,

corn oil) to determine a suitable formulation for

the desired route of administration.

In Vivo Vehicle (Suggested)

A common vehicle for oral or intraperitoneal
administration of hydrophobic small molecules is
a suspension in 0.5% carboxymethylcellulose
(CMC) in water, or a solution in a mixture of
DMSO, Tween 80, and saline. The final
concentration of DMSO should be kept low

(typically <10%) to avoid toxicity.

Pharmacokinetics (PK)

Crucial Data Gap: No publicly available data on
the absorption, distribution, metabolism, and
excretion (ADME) of SR-1903 in animal models.
It is strongly recommended to conduct a
preliminary PK study to determine the half-life,

bioavailability, and optimal dosing frequency.

Toxicology

Crucial Data Gap: No publicly available
toxicology data. Researchers must conduct
dose-range-finding studies to determine the
maximum tolerated dose (MTD) and to monitor

for any signs of toxicity during the study.

Experimental Protocols

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a widely used preclinical model for rheumatoid arthritis, characterized by

chronic inflammation of the joints.

Experimental Workflow:
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Disease Induction

Day 0: Primary Immunization
(Bovine Type Il Collagen in CFA)

Day 21: Booster Immunization
(Bovine Type Il Collagen in IFA)

Treatment

Onset of Arthritis (approx. Day 28-35):
Begin SR-1903 or Vehicle Treatment

: Daily or Twice Daily Dosing
: (e.g., 20 mg/kg, i.p.)

Monitoring and Endpoints

Monitor Body Weight, Clinical Score,
and Paw Thickness (3x/week)

Endpoint (e.g., Day 42-56):
Collect Blood and Paws

l Histology of Joints
: Cytokine Analysis (Serum)
: Anti-Collagen Antibody Titer

___________________ 4

—_————d
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Figure 2: Experimental workflow for the collagen-induced arthritis (CIA) model with SR-1903
treatment.

Methodology:
e Animal Model: DBA/1J mice (male, 8-10 weeks old) are highly susceptible to CIA.
e Induction of Arthritis:

o Primary Immunization (Day 0): Emulsify bovine type Il collagen (100 pg) in Complete
Freund's Adjuvant (CFA). Administer 100 L of the emulsion intradermally at the base of
the tail.

o Booster Immunization (Day 21): Emulsify bovine type Il collagen (100 pg) in Incomplete
Freund's Adjuvant (IFA). Administer 100 uL of the emulsion intradermally at the base of the
tail.

e SR-1903 Administration:

o Dose: A previously reported effective dose is 20 mg/kg, administered twice daily. However,
this should be optimized based on MTD studies.

o Route: Intraperitoneal (i.p.) injection is a common route. Oral gavage (p.0.) may also be
considered, pending PK data.

o Schedule: Begin treatment upon the first signs of arthritis (typically around day 28-35) and
continue for a predefined period (e.g., 14-21 days).

e Monitoring and Assessment:

o Clinical Score: Score arthritis severity in each paw on a scale of 0-4 (O=normal, 1=mild
swelling/erythema, 2=moderate swelling/erythema, 3=severe swelling/erythema of the
entire paw, 4=ankylosis). The maximum score per mouse is 16.

o Paw Thickness: Measure the thickness of the hind paws using a digital caliper.

o Body Weight: Monitor body weight as an indicator of general health.
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e Endpoint Analysis:

o Histology: Collect hind paws, fix in formalin, decalcify, and embed in paraffin. Stain
sections with Hematoxylin and Eosin (H&E) to assess inflammation, pannus formation,
and bone/cartilage erosion.

o Serology: Collect blood to measure serum levels of anti-collagen antibodies and
inflammatory cytokines (e.g., IL-17, TNF-aq, IL-6).

Quantitative Data from a Representative Study:

Parameter Vehicle Control SR-1903 (20 mg/kg, b.i.d.)

Arthritis Score (Mean + SEM) High Significantly Reduced[1][2]

Paw Swelling (mm, Mean %

Increased Significantly Reduced[1][2
SEM) g y [1][2]

High-Fat Diet-Induced Obesity (DIO) in Mice

The DIO model is used to study obesity and its metabolic complications, such as insulin
resistance and dyslipidemia.

Methodology:

e Animal Model: C57BL/6J mice (male, 6-8 weeks old) are commonly used as they are prone
to developing obesity on a high-fat diet.

 Induction of Obesity:

o Feed mice a high-fat diet (HFD), typically with 45-60% of calories from fat, for a period of
8-12 weeks to induce obesity and metabolic dysfunction. A control group should be fed a
standard chow diet.

e SR-1903 Administration:

o Dose: The optimal dose for metabolic effects needs to be determined. A starting point
could be similar to that used in the CIA model (e.g., 20 mg/kg), but a dose-response study
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is recommended.

o Route: Oral gavage is a common and clinically relevant route for metabolic studies.

o Schedule: Administer SR-1903 or vehicle daily for a period of 4-8 weeks.

e Monitoring and Assessment:
o Body Weight and Food Intake: Monitor weekly.

o Glucose Homeostasis: Perform an intraperitoneal glucose tolerance test (IPGTT) and an
insulin tolerance test (ITT) at baseline and at the end of the treatment period.

o Body Composition: Measure fat and lean mass using techniques like DEXA or NMR.
o Endpoint Analysis:

o Serum Analysis: Collect blood to measure levels of glucose, insulin, total cholesterol, LDL,
HDL, and triglycerides.

o Tissue Analysis: Collect liver and adipose tissue for histological analysis (e.g., H&E
staining for lipid accumulation) and gene expression analysis of LXR target genes (e.g.,
Abcal, Scdl).

Quantitative Data from a Representative Study:

Parameter High-Fat Diet + Vehicle High-Fat Diet + SR-1903

Body Weight Gain (g) Increased Reduced[1][2]

Fat Mass (g) Increased Reduced[1][2]

Blood Glucose (IPGTT, AUC) Elevated Reduced[1][2]

Total Cholesterol (mg/dL) Elevated Reduced[1][2]

LDL Cholesterol (mg/dL) Elevated Reduced[1][2]
Conclusion

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b610971/docs?utm_src=pdf-body#application-notes-and-protocols-for-sr-1903-in-animal-models
https://pmc.ncbi.nlm.nih.gov/articles/PMC3026720/
https://www.targetmol.com/attachment/sds/AA3C073C-6741-4D38-A4F5-A3FD62616B0F/T35638
https://pmc.ncbi.nlm.nih.gov/articles/PMC3026720/
https://www.targetmol.com/attachment/sds/AA3C073C-6741-4D38-A4F5-A3FD62616B0F/T35638
https://pmc.ncbi.nlm.nih.gov/articles/PMC3026720/
https://www.targetmol.com/attachment/sds/AA3C073C-6741-4D38-A4F5-A3FD62616B0F/T35638
https://pmc.ncbi.nlm.nih.gov/articles/PMC3026720/
https://www.targetmol.com/attachment/sds/AA3C073C-6741-4D38-A4F5-A3FD62616B0F/T35638
https://pmc.ncbi.nlm.nih.gov/articles/PMC3026720/
https://www.targetmol.com/attachment/sds/AA3C073C-6741-4D38-A4F5-A3FD62616B0F/T35638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

SR-1903 represents a promising therapeutic candidate with a novel dual mechanism of action.
The protocols outlined above provide a framework for evaluating its efficacy in preclinical
models of autoimmunity and metabolic disease. However, researchers are strongly urged to
conduct preliminary studies to establish a suitable vehicle, determine the pharmacokinetic
profile, and assess the safety and tolerability of SR-1903 before embarking on large-scale
efficacy studies. Careful experimental design and thorough endpoint analysis will be critical to
fully elucidating the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

